Cas no 1261750-48-4 (3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine)

• Product Name: 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine
• CAS No: 1261750-48-4
• MF: C₁₃H₁₀F₂N₂O
• MW: 248.228109836578
• CID: 4985511
• Update Time: 2025-05-20

3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine

• Inchi： 1S/C13H10F2N2O/c14-13(15)8-3-4-10(11(16)6-8)12(18)9-2-1-5-17-7-9/h1-7,13H,16H2
• InChI Key： XNQDQVUMPCUCBO-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C(C2C=NC=CC=2)=O)=C(C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 299
• XLogP3: 2.7
• Topological Polar Surface Area: 56

Additional information on 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine

Comprehensive Overview of 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine (CAS No. 1261750-48-4)

The compound 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine (CAS No. 1261750-48-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethyl group and a pyridine ring, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets with high specificity.

In recent years, the demand for fluorinated compounds like 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine has surged due to their enhanced metabolic stability and bioavailability. This trend aligns with the growing focus on precision medicine and targeted therapies, where such compounds play a pivotal role. The difluoromethyl moiety, in particular, is known to improve the pharmacokinetic properties of drug candidates, making this compound a hot topic in medicinal chemistry forums and publications.

From a synthetic perspective, CAS No. 1261750-48-4 is often discussed in the context of cross-coupling reactions and catalysis. Its benzoylpyridine scaffold is amenable to various functionalization strategies, enabling the creation of diverse derivatives. This versatility has led to its inclusion in high-throughput screening libraries, where it serves as a building block for small-molecule inhibitors and enzyme modulators. The compound's relevance in AI-driven drug design is also noteworthy, as computational models frequently highlight its structural features for virtual screening.

Environmental and green chemistry considerations are another area where 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine is being evaluated. Researchers are exploring sustainable synthesis routes to minimize waste and energy consumption, addressing the broader industry shift toward eco-friendly manufacturing. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly those related to responsible consumption and production.

In the agrochemical sector, the compound's potential as a pesticide intermediate is under investigation. Its fluorine-containing structure could contribute to the development of next-generation crop protection agents with improved efficacy and reduced environmental impact. This application is especially relevant given the increasing need for food security solutions and climate-resilient agriculture.

Analytical characterization of CAS No. 1261750-48-4 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods ensure precise identification and purity assessment, which are critical for regulatory compliance and quality control in industrial settings. The compound's stability under various conditions is also a key focus, as it influences storage and handling protocols.

Market analysts predict steady growth for fluorinated building blocks like 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine, driven by expanding R&D budgets in the life sciences sector. Patent filings related to its derivatives have increased, reflecting its commercial potential. Stakeholders are keenly monitoring developments in intellectual property and licensing opportunities surrounding this compound.

For researchers seeking reliable suppliers of CAS No. 1261750-48-4, factors such as batch-to-batch consistency, documentation, and regulatory support are paramount. The compound's niche status means that procurement often involves specialized chemical distributors with expertise in high-purity intermediates. Transparency in supply chains is increasingly emphasized to meet stringent quality standards.

In summary, 3-(2-Amino-4-(difluoromethyl)benzoyl)pyridine represents a compelling case study in modern chemical innovation. Its multifaceted applications—from drug discovery to sustainable agriculture—highlight the intersection of science, technology, and societal needs. As research progresses, this compound is poised to remain at the forefront of discussions in both academic and industrial circles.